2-(5-chloro-2-methylphenyl)-4-(4-fluorobenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide

• IUPAC Name: 2-(5-chloro-2-methylphenyl)-4-[(4-fluorophenyl)methyl]-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C21H16ClFN2O3S/c1-14-6-9-16(22)12-19(14)25-21(26)24(13-15-7-10-17(23)11-8-15)18-4-2-3-5-20(18)29(25,27)28/h2-12H,13H2,1H3
• InChI Key: NRTVVYZYALJPSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC4=CC=C(C=C4)F
• Molecular Formula: C21H16ClFN2O3S
• Molecular Weight: 430.9 g/mol

Description

2-(5-chloro-2-methylphenyl)-4-(4-fluorobenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C21H16ClFN2O3S and its molecular weight is 430.88. The purity is usually 95%.
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Scientific Research Applications

Antitumor Properties

A study by (Hutchinson et al., 2001) explores the synthesis of fluorinated benzothiazoles, including compounds structurally related to 2-(5-chloro-2-methylphenyl)-4-(4-fluorobenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide. These compounds demonstrated potent cytotoxicity in certain human breast cancer cell lines, highlighting their potential in cancer research and treatment.

Chemical Synthesis and Structural Analysis

Research conducted by (King et al., 1971) and (Knollmüller, 1971) discuss the synthesis and chlorination of heterocyclic compounds like 2H-1,2,4-benzothiadiazine, closely related to the chemical . These studies contribute to understanding the compound's synthesis and structural characteristics, essential for developing new pharmaceuticals.

Prodrug Development

Bradshaw et al. (2002) investigated amino acid prodrugs of novel antitumor benzothiazoles, closely related to 2-(5-chloro-2-methylphenyl)-4-(4-fluorobenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide. This research, detailed in (Bradshaw et al., 2002), is significant in developing new cancer therapies, offering insights into effective drug delivery mechanisms.

Crystal Structure Analysis

The study by (Banu et al., 2014) focuses on the synthesis and crystal structure analysis of compounds structurally similar to the chemical . This research is crucial in understanding the molecular structure and properties, which can inform drug design and development.

Bioactivation and Antitumor Mechanisms

Wang and Guengerich (2012) conducted a study on the bioactivation of fluorinated benzothiazoles, closely related to the subject compound. As detailed in (Wang & Guengerich, 2012), this research provides insights into how these compounds are metabolized and their potential antitumor mechanisms, contributing to cancer treatment development.

CYP1A1 Expression and DNA Damage in Cancer Cells

Research by (Trapani et al., 2003) investigates the effects of fluorinated benzothiazoles on CYP1A1 expression and DNA damage in breast cancer cells. This study is important for understanding the cellular mechanisms of potential cancer treatments.